N-(2,5-dimethylphenyl)-2-((3-methyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-14-9-10-15(2)17(11-14)24-20(27)13-29-23-25-18-12-19(16-7-5-4-6-8-16)30-21(18)22(28)26(23)3/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: GLUZAJKTNZYRHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C)SC(=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-((3-methyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N3O2S2 and its molecular weight is 435.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has delved into the synthesis of various heterocyclic derivatives, leveraging the structural framework of thieno[3,2-d]pyrimidines and related scaffolds. For instance, a study by Hafez and El-Gazzar (2017) detailed the synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, exploring their antitumor activity. The research demonstrated the potential of these compounds against human cancer cell lines, indicating their significant pharmacological utility (Hafez & El-Gazzar, 2017).

Antimicrobial and Antitumor Activities

Several studies have highlighted the antimicrobial and antitumor properties of thieno[3,2-d]pyrimidine derivatives and related compounds. For example, Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, testing them for their antimicrobial activities. Their findings contribute to the development of new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Additionally, the synthesis and characterization of heterocyclic compounds having a sulfamido moiety were explored by Nunna et al. (2014), further expanding the range of potential applications of these chemical frameworks in antimicrobial and possibly antitumor research (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Pharmacological Evaluation

The pharmacological evaluation of synthesized compounds reveals their potential as therapeutic agents. Severina et al. (2020) undertook a synthesis, docking study, and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents, showing moderate anticonvulsant activity and highlighting the importance of structural modifications for enhanced biological activity (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).